Cas no 139260-56-3 (1,4-Anthracenedione, 2,3-dihydro-9,10-dihydroxy-2-(3-oxobutyl)-)

1,4-Anthracenedione, 2,3-dihydro-9,10-dihydroxy-2-(3-oxobutyl)- structure
139260-56-3 structure
Product Name:1,4-Anthracenedione, 2,3-dihydro-9,10-dihydroxy-2-(3-oxobutyl)-
CAS No:139260-56-3
MF:C18H16O5
MW:312.316645622253
CID:1264575
Update Time:2024-08-03

1,4-Anthracenedione, 2,3-dihydro-9,10-dihydroxy-2-(3-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Anthracenedione, 2,3-dihydro-9,10-dihydroxy-2-(3-oxobutyl)-
    • Inchi: 1S/C18H16O5/c1-9(19)6-7-10-8-13(20)14-15(16(10)21)18(23)12-5-3-2-4-11(12)17(14)22/h2-5,10,22-23H,6-8H2,1H3
    • InChI Key: NAXZYZIDAPPXLY-UHFFFAOYSA-N
    • SMILES: C1(=O)C2=C(C(O)=C3C(=C2O)C=CC=C3)C(=O)CC1CCC(=O)C

Computed Properties

  • Exact Mass: 312.09978

Experimental Properties

  • Density: 1.370±0.06 g/cm3(Predicted)
  • Boiling Point: 616.8±55.0 °C(Predicted)
  • PSA: 91.67
  • pka: 7.91±0.40(Predicted)
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